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Introduction
Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific

inhibitor of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase

involved in regulating cell growth, proliferation, and survival.[1] Due to its central role in cell

signaling, rapamycin is extensively used in research to study cellular processes such as

autophagy and cell cycle progression. Accurate and reproducible experimental results hinge on

the proper preparation and handling of rapamycin solutions, with solubility and stability in the

chosen solvent being critical parameters. Dimethyl sulfoxide (DMSO) is a common solvent for

preparing concentrated stock solutions of rapamycin for in vitro and in vivo studies. These

application notes provide a comprehensive overview of the solubility and stability of rapamycin

in DMSO, along with detailed protocols for its preparation, storage, and analysis.

Quantitative Data Summary
The solubility and stability of rapamycin in DMSO have been reported across various sources.

The following tables summarize the key quantitative data to provide a consolidated reference.

Table 1: Solubility of Rapamycin in DMSO
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Solubility (mg/mL) Molar Concentration (mM) Source

10 ~10.9 Cayman Chemical[2]

≥ 100 ~109 BenchChem[3]

200 ~218 BPS Bioscience[4]

257.5 ~281.7 TargetMol[5]

18.28 20 Tocris Bioscience[6]

40 ~43.8 BPS Bioscience[7]

100 ~109.4 Selleck Chemicals[8]

Note: The molar concentration is calculated based on the molecular weight of rapamycin

(914.17 g/mol ).

Table 2: Stability of Rapamycin in DMSO

Storage Condition Stability Period Source

Solid at -20°C ≥ 4 years Cayman Chemical[2]

Solid at -20°C At least 12 months BPS Bioscience[4]

Solution in DMSO at -20°C Up to 2 months BPS Bioscience[7]

Solution in DMSO at -20°C or

-80°C
Up to 3 months BenchChem[3]

Solution in DMSO at 37°C Subject to degradation ResearchGate[9]

Signaling Pathway
Rapamycin exerts its biological effects by inhibiting the mTOR signaling pathway. The following

diagram illustrates the simplified mTOR pathway and the point of inhibition by rapamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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